Cas no 88058-12-2 (Benzamide-carbonyl-13C(9CI))

Benzamide-carbonyl-13C(9CI) structure
Benzamide-carbonyl-13C(9CI) structure
Product Name:Benzamide-carbonyl-13C(9CI)
CAS No:88058-12-2
MF:C7H7NO
MW:122.129236459732
CID:709157
PubChem ID:12196677
Update Time:2025-04-19

Benzamide-carbonyl-13C(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide-carbonyl-13C(9CI)
    • 88058-12-2
    • A-13C
    • AKOS015889174
    • Benzamide-
    • DTXSID80479997
    • BENZAMIDE-CARBONYL-13C
    • Benzamide-alpha-13C, 99 atom % 13C
    • Inchi: 1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)/i7+1
    • InChI Key: KXDAEFPNCMNJSK-CDYZYAPPSA-N
    • SMILES: O=[13C](C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 122.056118682g/mol
  • Monoisotopic Mass: 122.056118682g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 125-128 °C(lit.)
  • Solubility: Not determined

Benzamide-carbonyl-13C(9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-68
  • Safety Instruction: 36-36/37
  • Hazardous Material Identification: Xn
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